Cas no 936225-49-9 (3-benzylpyrrolidine hydrochloride)

• Product Name: 3-benzylpyrrolidine hydrochloride
• CAS No: 936225-49-9
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 858997
• PubChem ID: 45074440
• Update Time: 2025-04-19

3-benzylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-BENZYL-PYRROLIDINE HCL
• 3-(phenylmethyl)Pyrrolidine hydrochloride
• 3-Benzylpyrrolidine HCl
• FT-0710851
• AKOS026681334
• 3-benzylpyrrolidine hydrochloride
• SB47736
• F2147-1778
• 936225-49-9
• SB47681
• EN300-1264919
• 3-benzylpyrrolidine;hydrochloride
• 3-benzylpyrrolidinehydrochloride
• C78600
• DB-031581
• (S)-3-Benzylpyrrolidine hydrochloride
• 1956436-43-3
• 1956436-53-5
• (R)-3-Benzylpyrrolidine hydrochloride

• Inchi： 1S/C11H15N.ClH/c1-2-4-10(5-3-1)8-11-6-7-12-9-11;/h1-5,11-12H,6-9H2;1H
• InChI Key： MOHPRQHABSPJSO-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 197.09700
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.96940